3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C21H20ClN3O3/c22-17-13-23-9-6-19(17)27-14-15-7-10-25(11-8-15)21(26)18-12-20(28-24-18)16-4-2-1-3-5-16/h1-6,9,12-13,15H,7-8,10-11,14H2
• InChI Key: FPKOBRFZYDNEHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

3-Chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine (COP) is a heterocyclic aromatic compound that has been studied extensively for its potential applications in the field of synthetic organic chemistry. COP is a versatile building block for the synthesis of a wide range of compounds and is used in many different types of reactions, including Diels-Alder reactions, Heck reactions, and Suzuki-Miyaura couplings. COP is also used in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and indoles. COP has been studied extensively due to its potential applications in the field of medicinal chemistry, as well as its ability to act as a catalyst in certain reactions.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine is not well understood. However, it is believed that this compound acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, this compound increases the levels of acetylcholine in the body, which has been found to be beneficial for the treatment of Alzheimer’s disease. Additionally, this compound has been found to be a potent inhibitor of the enzyme cyclin-dependent kinase (CDK). CDK is involved in the regulation of cell division and has been found to be overexpressed in many types of cancer cells. Thus, this compound has the potential to be used as an anti-cancer agent.
Biochemical and Physiological Effects
This compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE). By inhibiting the enzyme, this compound increases the levels of acetylcholine in the body, which has been found to be beneficial for the treatment of Alzheimer’s disease. Additionally, this compound has been found to have anti-cancer properties by inhibiting the enzyme cyclin-dependent kinase (CDK). CDK is involved in the regulation of cell division and has been found to be overexpressed in many types of cancer cells. Thus, this compound has the potential to be used as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine in lab experiments include its low cost and its ability to be easily synthesized from commercially available starting materials. Additionally, this compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which has been found to be beneficial for the treatment of Alzheimer’s disease. Additionally, this compound has been found to have anti-cancer properties by inhibiting the enzyme cyclin-dependent kinase (CDK). The main limitation of using this compound in lab experiments is that the mechanism of action of this compound is not well understood.

Future Directions

For the use of 3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine include further research into its potential applications in the field of medicinal chemistry, such as its potential to be used as an anti-Alzheimer’s and anti-cancer agent. Additionally, future research should focus on the development of new synthetic methods for the synthesis of this compound, as well as the development of new catalysts for the reaction of this compound. Furthermore, further research should focus on the mechanism of action of this compound, as well as its potential side effects. Finally, future research should focus on the development of novel compounds based on this compound, as well as the development of novel applications for this compound.

Synthesis Methods

3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine can be synthesized from commercially available starting materials via a two-step process. The first step involves the reaction of 5-phenyl-1,2-oxazole-3-carbonyl chloride (POC) and 4-piperidinol to form the intermediate 4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine (PMP). The second step involves the reaction of PMP with thionyl chloride to form the final product, this compound. This two-step synthesis is relatively simple and can be easily scaled up for industrial production.

Scientific Research Applications

3-chloro-4-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methoxy}pyridine has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE). This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, and thus this compound can be used to increase the levels of acetylcholine in the body, which has been found to be beneficial for the treatment of Alzheimer’s disease. This compound has also been studied for its potential applications in the field of cancer research, as it has been found to be a potent inhibitor of the enzyme cyclin-dependent kinase (CDK). CDK is involved in the regulation of cell division and has been found to be overexpressed in many types of cancer cells. Thus, this compound has the potential to be used as an anti-cancer agent.